Cas no 2839139-43-2 (2-[4-(Thiophen-2-yl)piperidin-1-yl]ethan-1-amine dihydrochloride)

• Product Name: 2-[4-(Thiophen-2-yl)piperidin-1-yl]ethan-1-amine dihydrochloride
• CAS No: 2839139-43-2
• MF: C₁₁H₂₀Cl₂N₂S
• MW: 283.260899543762
• CID: 5945488
• PubChem ID: 165880698
• Update Time: 2025-05-25

2-[4-(Thiophen-2-yl)piperidin-1-yl]ethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-39669023
• 2-[4-(thiophen-2-yl)piperidin-1-yl]ethan-1-amine dihydrochloride
• 2839139-43-2
• 2-(4-thiophen-2-ylpiperidin-1-yl)ethanamine;dihydrochloride
• 2-[4-(Thiophen-2-yl)piperidin-1-yl]ethan-1-amine dihydrochloride

• Inchi： 1S/C11H18N2S.2ClH/c12-5-8-13-6-3-10(4-7-13)11-2-1-9-14-11;;/h1-2,9-10H,3-8,12H2;2*1H
• InChI Key： HYBXTWIDBBJKFH-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C=CC=C1C1CCN(CCN)CC1

Computed Properties

• Exact Mass: 282.0724252g/mol
• Monoisotopic Mass: 282.0724252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-[4-(Thiophen-2-yl)piperidin-1-yl]ethan-1-amine dihydrochloride

2-[4-(Thiophen-2-yl)piperidin-1-yl]ethan-1-amine dihydrochloride: A Comprehensive Overview

The compound with CAS No. 2839139-43-2, known as 2-[4-(Thiophen-2-yl)piperidin-1-yl]ethan-1-amine dihydrochloride, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a piperidine ring substituted with a thiophene moiety and an ethanamine group, all of which contribute to its distinctive chemical properties.

Recent studies have highlighted the potential of 2-[4-(Thiophen-2-yl)piperidin-1-yl]ethan-1-amine dihydrochloride in drug discovery. Researchers have explored its role as a potential lead compound for developing novel therapeutic agents targeting various diseases, including neurodegenerative disorders and cancer. The thiophene ring, a key structural component, has been shown to enhance the compound's bioavailability and stability, making it an attractive candidate for further pharmacological investigations.

One of the most intriguing aspects of this compound is its ability to act as a versatile building block in organic synthesis. Scientists have utilized its structure to construct more complex molecules with enhanced functionalities. For instance, the piperidine ring can be modified to introduce additional substituents, thereby expanding the scope of its applications in drug design and material synthesis.

The synthesis of 2-[4-(Thiophen-2-yl)piperidin-1-yl]ethan-1-aminedihydrochloride involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have enabled more efficient production of this compound, making it more accessible for research and industrial applications.

In terms of biological activity, this compound has demonstrated promising results in preclinical studies. It has been shown to exhibit moderate inhibitory effects on certain enzymes associated with inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to modulate cellular signaling pathways makes it a valuable tool for studying disease mechanisms at the molecular level.

The application of CAS No. 2839139-43 extends beyond pharmacology into materials science. Researchers have investigated its use as a precursor for synthesizing advanced materials with tailored properties, such as conductive polymers and nanomaterials. These applications underscore the compound's versatility and its importance in interdisciplinary research.

As the demand for innovative chemical compounds continues to grow, 2-[4-(Thiophen 2 yl)piperidin 1 yl]ethan 1 amine dihydrochloride stands out as a prime example of how structural diversity can lead to groundbreaking discoveries. Its unique combination of chemical properties and biological activity positions it as a key player in both academic research and industrial development.

In conclusion, CAS No. 2839139 43 2 represents a significant advancement in organic chemistry, offering vast opportunities for innovation across multiple disciplines. With ongoing research uncovering new applications and improved synthetic methods, this compound is poised to play an increasingly important role in shaping the future of science and technology.